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Compound of Interest

Compound Name: Dicyclopropylethanedione

Cat. No.: B15342902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dicyclopropylethanedione, also known as 1,2-dicyclopropylethane-1,2-dione, is a chemical

compound with the molecular formula C₈H₁₀O₂.[1] This document provides a concise overview

of its known physical properties. The information presented herein is compiled from available

chemical databases.

Physical and Chemical Properties
A summary of the key physical and chemical properties of dicyclopropylethanedione is

presented in the table below. It is important to note that experimentally determined values for

melting point and specific solubility in various solvents are not readily available in the public

domain.

Property Value Source

Molecular Weight 138.166 g/mol [1]

Boiling Point 211.9 °C at 760 mmHg [1]

Density 1.286 g/cm³ [1]

Vapor Pressure 0.178 mmHg at 25°C [1]

Flash Point 75.8 °C [1]

CAS Number 15940-88-2 [1]
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Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of

dicyclopropylethanedione are not explicitly available in the reviewed literature. However,

standard methodologies for determining these properties are well-established in the field of

chemistry.

General Methodologies:

Melting Point: The melting point of a solid compound is typically determined using a melting

point apparatus. A small, powdered sample is packed into a capillary tube and heated at a

controlled rate. The temperature range over which the sample melts is recorded.

Boiling Point: The boiling point is determined by heating the liquid in a distillation apparatus.

The temperature at which the vapor pressure of the liquid equals the surrounding

atmospheric pressure is recorded as the boiling point. For greater accuracy, this is often

done under reduced pressure and extrapolated to atmospheric pressure.

Density: The density of a liquid can be determined using a pycnometer or a hydrometer.

These methods involve measuring the mass of a known volume of the substance.

Solubility: To determine solubility, a measured amount of the solute

(dicyclopropylethanedione) is added to a known volume of a solvent at a specific

temperature. The mixture is agitated until saturation is reached, and the concentration of the

dissolved solute is then measured, often by spectroscopic or gravimetric methods. This

process is repeated for a range of common laboratory solvents.

Synthesis Pathway
While detailed biological signaling pathways involving dicyclopropylethanedione are not

documented in the available literature, a plausible synthetic route can be conceptualized based

on standard organic chemistry principles. A potential synthesis could involve the oxidation of

dicyclopropylethanediol.
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Caption: Plausible synthesis of dicyclopropylethanedione.

It is important to emphasize that the biological activity and potential applications of

dicyclopropylethanedione in drug development are not well-documented in publicly

accessible scientific literature. Further research would be required to elucidate its

pharmacological profile and potential signaling pathway interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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